Cas no 1353973-69-9 ((6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride)

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride is a chlorinated pyridine derivative with a methylamine functional group, commonly utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in various chemical processes. The compound’s structural features, including the chloro-substituted pyridine ring and secondary amine moiety, make it a versatile building block for the development of biologically active molecules. It is particularly valued for its role in synthesizing ligands, catalysts, and active pharmaceutical ingredients (APIs). High purity and consistent quality ensure reliable performance in research and industrial applications. Proper storage under inert conditions is recommended to maintain its integrity.
(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride structure
1353973-69-9 structure
Product Name:(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride
CAS No:1353973-69-9
MF:C7H10Cl2N2
MW:193.073699474335
CID:2155956
Update Time:2025-06-12

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloropyridin-3-yl)-n-methylmethanamine hydrochloride
    • (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride
    • AM93886
    • 1-(6-chloropyridin-3-yl)-N-methyl methanamine hydrochloride
    • 1-(6-CHLORO-3-PYRIDINYL)-N-METHYLMETHANAMINE HYDROCHLORIDE
    • Inchi: 1S/C7H9ClN2.ClH/c1-9-4-6-2-3-7(8)10-5-6;/h2-3,5,9H,4H2,1H3;1H
    • InChI Key: QMHVBKRUQBQSCZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)CNC.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Topological Polar Surface Area: 24.9

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM279712-1g
1-(6-Chloropyridin-3-yl)-N-methylmethanamine hydrochloride
1353973-69-9 95%
1g
$403 2021-08-18
Chemenu
CM279712-1g
1-(6-Chloropyridin-3-yl)-N-methylmethanamine hydrochloride
1353973-69-9 95%
1g
$403 2022-03-02
Fluorochem
088641-1g
6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride
1353973-69-9
1g
£366.00 2022-03-01

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride Related Literature

Additional information on (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride (CAS No. 1353973-69-9)

(6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride (CAS No. 1353973-69-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-chloro-3-(methylamino)methylpyridine hydrochloride, is a derivative of pyridine and has gained attention due to its potential in the development of novel therapeutic agents.

The molecular structure of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride consists of a pyridine ring substituted with a chloro group at the 6-position and a methylamine moiety attached to the 3-position via a methyl group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the importance of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for further drug development.

In addition to its therapeutic potential, (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride has been explored for its use in chemical synthesis. Its unique structural features make it an excellent building block for the synthesis of more complex molecules. Researchers have utilized this compound as a key intermediate in the synthesis of various bioactive compounds, including those with anti-inflammatory and anti-cancer properties.

The pharmacokinetic properties of (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. These properties contribute to its suitability for oral administration and long-term use in clinical settings.

Clinical trials involving (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients, with minimal side effects observed. These findings are encouraging and pave the way for further clinical evaluation.

Beyond its direct therapeutic applications, (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride has also been used as a tool compound in academic research. Its ability to selectively interact with specific protein targets makes it valuable for understanding complex biological processes at the molecular level. This has led to new insights into disease mechanisms and potential therapeutic strategies.

In conclusion, (6-Chloro-pyridin-3-ylmethyl)-methyl-amine hydrochloride (CAS No. 1353973-69-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and potential therapeutic effects make it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs to address unmet medical needs.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.